Cas no 16081-47-3 (7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine)

7-Bromo-2,3-dihydro-1,4-benzodioxin-5-amine is a brominated benzodioxin derivative featuring an amine functional group at the 5-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine substituent enhances reactivity for further functionalization, while the dihydrobenzodioxin scaffold contributes to structural stability. The amine group offers versatility for derivatization, enabling the formation of amides, imines, or other nitrogen-containing derivatives. Its well-defined structure and purity make it suitable for research applications requiring precise molecular modifications. The compound is typically handled under controlled conditions due to its potential sensitivity to light and moisture.
7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine structure
16081-47-3 structure
Product Name:7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine
CAS No:16081-47-3
MF:C8H8BrNO2
MW:230.058621406555
MDL:MFCD21605411
CID:3804607
PubChem ID:68945396
Update Time:2025-05-24

7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-5-amine, 7-bromo-2,3-dihydro-
    • 7-Bromo-2,3-dihydrobenzo[1,4]dioxin-5-ylamine
    • 7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine
    • 7-bromo-2,3-dihydrobenzo[b][1,4]dioxin-5-amine
    • A1-03506
    • EN300-23909420
    • 7-Bromo-2,3-dihydro-benzo[1,4]dioxin-5-ylamine
    • SCHEMBL4180857
    • H28070
    • DB-170159
    • 16081-47-3
    • MDL: MFCD21605411
    • Inchi: 1S/C8H8BrNO2/c9-5-3-6(10)8-7(4-5)11-1-2-12-8/h3-4H,1-2,10H2
    • InChI Key: BDVLYXMTGKQUPL-UHFFFAOYSA-N
    • SMILES: O1C2=CC(Br)=CC(N)=C2OCC1

Computed Properties

  • Exact Mass: 228.97384Da
  • Monoisotopic Mass: 228.97384Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44.5Ų

7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-23909420-0.05g
7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine
16081-47-3 95%
0.05g
$624.0 2024-06-19
Enamine
EN300-23909420-0.1g
7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine
16081-47-3 95%
0.1g
$653.0 2024-06-19
Enamine
EN300-23909420-0.25g
7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine
16081-47-3 95%
0.25g
$683.0 2024-06-19
Enamine
EN300-23909420-0.5g
7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine
16081-47-3 95%
0.5g
$713.0 2024-06-19
Enamine
EN300-23909420-1.0g
7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine
16081-47-3 95%
1.0g
$743.0 2024-06-19
Enamine
EN300-23909420-2.5g
7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine
16081-47-3 95%
2.5g
$1454.0 2024-06-19
Enamine
EN300-23909420-5.0g
7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine
16081-47-3 95%
5.0g
$2152.0 2024-06-19
Enamine
EN300-23909420-10.0g
7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine
16081-47-3 95%
10.0g
$3191.0 2024-06-19
Enamine
EN300-23909420-1g
7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine
16081-47-3
1g
$743.0 2023-09-15
Enamine
EN300-23909420-5g
7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine
16081-47-3
5g
$2152.0 2023-09-15

Additional information on 7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine

Introduction to 7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine (CAS No. 16081-47-3)

7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 16081-47-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic amine features a brominated benzodioxin core, making it a versatile intermediate in the synthesis of various biologically active molecules. The structural motif of this compound, characterized by its fused oxygen-containing ring system and an amine substituent, positions it as a valuable precursor in medicinal chemistry and drug discovery initiatives.

The benzodioxin scaffold in 7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine is known for its potential pharmacological properties, which have been extensively explored in academic and industrial research settings. The presence of the bromine atom at the 7-position enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic aromatic substitution or cross-coupling reactions. This reactivity makes it particularly useful in constructing more complex molecular architectures aimed at modulating biological pathways.

Recent advancements in synthetic methodologies have highlighted the utility of 7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine in the development of novel therapeutic agents. For instance, studies have demonstrated its role as a key intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The benzodioxin core is often integrated into drug candidates due to its ability to interact with specific biological targets with high affinity.

The amine functionality at the 5-position of 7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine provides an additional site for chemical modification. This allows researchers to append various pharmacophores or tags that enhance solubility, bioavailability, or target specificity. Such modifications are essential for optimizing drug-like properties and improving therapeutic efficacy. The bromine atom also serves as a handle for further derivatization, enabling the construction of libraries of compounds for high-throughput screening.

In the context of modern drug discovery, 7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine has been incorporated into several innovative molecular frameworks. Researchers have leveraged its structural features to design compounds that exhibit inhibitory activity against enzymes involved in metabolic disorders. Additionally, its benzodioxin moiety has been explored for potential applications in neuroprotective therapies, where it shows promise in modulating neurotransmitter systems.

The synthesis of 7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine typically involves multi-step organic transformations starting from readily available precursors. Advances in catalytic systems have enabled more efficient and sustainable routes to this intermediate. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine atom with high selectivity and yield. Such improvements not only streamline the synthetic process but also reduce waste generation.

The pharmacological evaluation of derivatives of 7-bromo-2,3-dihydro-1,4-benzodioxin-5-amine has revealed intriguing biological activities. Some analogs have demonstrated potent antimicrobial properties against resistant strains of bacteria by interfering with essential bacterial pathways. Others have shown promise as anti-inflammatory agents by modulating cytokine production and immune responses. These findings underscore the importance of this compound as a scaffold for developing next-generation therapeutics.

Computational chemistry has played a pivotal role in understanding the structure-property relationships of 7-bromo-2,3-dihydro-1,4-benzodioxin-5-amines derivatives. Molecular modeling studies have provided insights into how modifications at different positions affect binding affinity and metabolic stability. These computational approaches complement experimental efforts by allowing rapid virtual screening and optimization of lead compounds.

The future prospects for 7-bromo-2,3-dihydro-1,4-benzodioxinones, including 7-bromo-norbornadiene derivatives, are promising given their diverse applications in pharmaceuticals and materials science. Ongoing research aims to expand their utility by exploring new synthetic strategies and uncovering novel biological functions. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.